Cas no 887899-33-4 (3-(4-fluorophenyl)-N-(3-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-N-(3-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 887899-33-4
• MF: C₁₇H₁₁FN₄O₅
• MW: 370.29144692421
• CID: 6472226
• Update Time: 2025-05-19

3-(4-fluorophenyl)-N-(3-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-N-(3-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 1-(4-fluorophenyl)-1,2,3,6-tetrahydro-N-(3-nitrophenyl)-2,6-dioxo-

• Inchi： 1S/C17H11FN4O5/c18-10-4-6-12(7-5-10)21-16(24)14(9-19-17(21)25)15(23)20-11-2-1-3-13(8-11)22(26)27/h1-9H,(H,19,25)(H,20,23)
• InChI Key： FZKXPPCSRJVESY-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(F)C=C2)C(=O)C(C(NC2=CC=CC([N+]([O-])=O)=C2)=O)=CN1

Experimental Properties

• Density: 1.564±0.06 g/cm3(Predicted)
• pka: 6.94±0.10(Predicted)

Additional information on 3-(4-fluorophenyl)-N-(3-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to 3-(4-fluorophenyl)-N-(3-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 887899-33-4)

3-(4-fluorophenyl)-N-(3-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrimidine class of molecules, which are well-known for their diverse pharmacological properties and roles in various therapeutic applications. The presence of both fluorine and nitro substituents in its structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of this compound can be broken down into several key functional groups that contribute to its overall reactivity and biological profile. The 4-fluorophenyl moiety introduces a fluorine atom at the para position of a phenyl ring, which is known to enhance metabolic stability and binding affinity in many drug molecules. On the other hand, the 3-nitrophenyl group adds a nitro functional group at the meta position of another phenyl ring, which can influence both the electronic distribution and solubility characteristics of the molecule. The core tetrahydropyrimidine-5-carboxamide scaffold provides a rigid heterocyclic framework that is often found in bioactive compounds, while the 2,4-dioxo group introduces oxygen atoms that can participate in hydrogen bonding interactions, further modulating the compound's biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets with greater accuracy. Studies have suggested that the combination of fluorine and nitro substituents may enhance binding affinity to enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies indicate that this compound could interact with proteins involved in inflammation and oxidative stress pathways, which are implicated in various chronic diseases. These findings align with the growing interest in developing small-molecule inhibitors that target these pathways for therapeutic intervention.

In vitro pharmacological assays have begun to explore the potential bioactivity of 3-(4-fluorophenyl)-N-(3-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Initial experiments have shown promising results in modulating enzymes such as kinases and phosphodiesterases, which are key players in signal transduction pathways. The fluorine substituent is particularly noteworthy for its ability to enhance binding interactions through dipole-dipole interactions and halogen bonding, while the nitro group can serve as a hydrogen bond acceptor or participate in redox reactions depending on the biological environment. These properties make the compound a versatile tool for investigating novel therapeutic strategies.

The synthesis of this compound represents a significant challenge due to its complex structural features. However, recent methodological advancements in organic synthesis have made it more feasible to produce such intricate molecules on a laboratory scale. Techniques such as multi-step cross-coupling reactions and transition-metal-catalyzed transformations have been employed to construct the desired heterocyclic core efficiently. Additionally, modern purification methods like high-performance liquid chromatography (HPLC) have ensured high purity standards necessary for rigorous pharmacological evaluation.

The potential therapeutic applications of 3-(4-fluorophenyl)-N-(3-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide are broad and multifaceted. Given its structural similarity to known bioactive compounds, it could serve as a scaffold for designing new drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of both fluorine and nitro groups may also make it useful in developing antiviral or anticancer agents by interacting with viral proteases or cancer cell proliferation pathways.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while exploring derivative compounds with enhanced bioactivity. Additionally, integrating machine learning models for virtual screening could accelerate the identification of lead compounds derived from this scaffold. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these chemical entities into tangible therapeutic benefits for patients worldwide.

The growing interest in fluorinated and nitro-substituted heterocycles underscores their importance as pharmacophores in modern drug discovery. As our understanding of molecular interactions continues to evolve, compounds like 3-(4-fluorophenyl)-N-(3-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide will play an increasingly pivotal role in developing next-generation therapeutics. By leveraging cutting-edge chemical synthesis techniques alongside advanced computational methods, researchers are poised to unlock new possibilities for treating some of humanity's most pressing health challenges.